Cas no 551-58-6 (Supinine)

Supinine structure
Supinine structure
Product Name:Supinine
CAS No:551-58-6
MF:C15H25NO4
MW:283.363304853439
CID:371058
PubChem ID:108053
Update Time:2025-04-19

Supinine Chemical and Physical Properties

Names and Identifiers

    • Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,[(7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl]methyl ester, (2S,3R)-
    • [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methylbutanoate
    • SUPININE
    • Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,((7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester,(2S,3R)
    • Butanoic acid,2,3-dihydroxy-2-(1-methylethyl)-,(2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester,(7aS-(7(2R*,3S*),7aR*))
    • Supinin
    • DTXCID00126113
    • AKOS032946067
    • CHEBI:9361
    • NS00094779
    • Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, (2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (7aS-(7(2R*,3S*),7aR*))-
    • UNII-W11Q632E7K
    • AI3-51772
    • CS-0090485
    • 551-58-6
    • W11Q632E7K
    • DTXSID70203622
    • Butanoic acid, 2,3-dihydroxy-2-(1-methylethyl)-, ((7aS)-2,3,5,7a-tetrahydro-1H-pyrrolizin-7-yl)methyl ester, (2S,3R)-
    • [(8S)-5,6,7,8-tetrahydro-3H-pyrrolizin-1-yl]methyl (2S)-2-hydroxy-2-[(1R)-1-hydroxyethyl]-3-methyl-butanoate
    • HY-122931
    • Q27108360
    • C10403
    • Supinine
    • Inchi: 1S/C15H25NO4/c1-10(2)15(19,11(3)17)14(18)20-9-12-6-8-16-7-4-5-13(12)16/h6,10-11,13,17,19H,4-5,7-9H2,1-3H3/t11-,13+,15+/m1/s1
    • InChI Key: DRVWTOSBCBKXOR-ZLDLUXBVSA-N
    • SMILES: O(C([C@@]([C@@H](C)O)(C(C)C)O)=O)CC1=CCN2CCC[C@H]21

Computed Properties

  • Exact Mass: 283.17800
  • Monoisotopic Mass: 283.178
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 6
  • Complexity: 407
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 70A^2
  • XLogP3: 0.5

Experimental Properties

  • Color/Form: Powder
  • Density: 1.0662 (rough estimate)
  • Melting Point: 148.5°C
  • Boiling Point: 425.91°C (rough estimate)
  • Flash Point: 205.9°C
  • Refractive Index: 1.5000 (estimate)
  • PSA: 70.00000
  • LogP: 0.63980

Supinine Pricemore >>

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